Cas no 929974-86-7 (3-[(thiophen-3-yl)methyl]azetidine)

• Product Name: 3-[(thiophen-3-yl)methyl]azetidine
• CAS No: 929974-86-7
• MF: C₈H₁₁NS
• MW: 153.24464058876
• MDL: MFCD09053054
• CID: 1059170
• PubChem ID: 16227924
• Update Time: 2025-05-24

3-[(thiophen-3-yl)methyl]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Thienylmethyl)azetidine
• 3-(3-Thienylmethyl)a
• 3-(thiophen-3-ylmethyl)azetidine
• 3-[(thiophen-3-yl)methyl]azetidine
• 929974-86-7
• DTXSID70585470
• FT-0675160
• EN300-27423
• CS-0271076
• AKOS000136237
• DB-293584

• MDL： MFCD09053054
• Inchi： 1S/C8H11NS/c1-2-10-6-7(1)3-8-4-9-5-8/h1-2,6,8-9H,3-5H2
• InChI Key： VRHSHLHENJHJKY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC1CNC1

Computed Properties

• Exact Mass: 153.06100
• Monoisotopic Mass: 153.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• PSA: 40.27000
• LogP: 1.83880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-[(thiophen-3-yl)methyl]azetidine

3-[(Thiophen-3-yl)methyl]azetidine: A Comprehensive Overview

3-[(Thiophen-3-yl)methyl]azetidine, also known by its CAS number 929974-86-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a thiophene ring with an azetidine moiety. The thiophene group, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's electronic properties, while the azetidine ring, a four-membered nitrogen-containing ring, imparts rigidity and potential for hydrogen bonding interactions.

The synthesis of 3-[(Thiophen-3-yl)methyl]azetidine has been explored through various routes, including nucleophilic substitution and cycloaddition reactions. Recent studies have focused on optimizing these methods to improve yield and purity, leveraging advancements in catalytic systems and reaction conditions. For instance, the use of palladium-catalyzed cross-coupling reactions has emerged as a promising approach for constructing the thiophene-methylazetidine linkage with high efficiency.

In terms of applications, 3-[(Thiophen-3-yl)methyl]azetidine has shown potential in several areas. In the pharmaceutical industry, its unique electronic properties make it a candidate for drug design, particularly in targeting specific protein interactions or enzyme activities. Additionally, the compound has been investigated for its role in materials science, where its structural rigidity and conjugation capabilities could be exploited in the development of advanced polymers or organic semiconductors.

Recent research has delved into the electrochemical properties of 3-[(Thiophen-3-yl)methyl]azetidine, revealing its suitability as an active material in energy storage devices such as batteries and supercapacitors. Studies have demonstrated that the compound exhibits favorable redox behavior and excellent cycling stability, attributes that are crucial for high-performance energy storage systems.

The integration of computational chemistry tools has further enhanced our understanding of 3-[(Thiophen-3-yl)methyl]azetidine's properties. Density functional theory (DFT) calculations have provided insights into its electronic structure, highlighting the delocalization of π-electrons across the thiophene and azetidine moieties. These findings have guided experimental efforts to tailor the compound's properties for specific applications.

In conclusion, 3-[(Thiophen-3-yl)methyl]azetidine represents a versatile building block with diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance as a key compound in modern chemical research.